Cas no 2172376-31-5 (4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,3-trifluoropropanamido}hexanoic acid)

• Product Name: 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,3-trifluoropropanamido}hexanoic acid
• CAS No: 2172376-31-5
• MF: C₂₅H₂₇F₃N₂O₅
• MW: 492.48749756813
• CID: 5953360
• PubChem ID: 165567340
• Update Time: 2025-11-05

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,3-trifluoropropanamido}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,3-trifluoropropanamido}hexanoic acid
• 2172376-31-5
• 4-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3,3,3-trifluoropropanamido}hexanoic acid
• EN300-1569454

• Inchi： 1S/C25H27F3N2O5/c1-2-15(11-12-22(31)32)30-23(33)21(25(26,27)28)13-29-24(34)35-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20-21H,2,11-14H2,1H3,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： CLTKIJRYURINCZ-UHFFFAOYSA-N
• SMILES： FC(C(CNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)C(NC(CC)CCC(=O)O)=O)(F)F

Computed Properties

• Exact Mass: 492.18720645g/mol
• Monoisotopic Mass: 492.18720645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,3-trifluoropropanamido}hexanoic acid

Exploring the Potential of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,3-trifluoropropanamido}hexanoic Acid (CAS No. 2172376-31-5)

The compound 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,3-trifluoropropanamido}hexanoic acid, identified by the CAS registry number 2172376-31-5, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of fluorinated carboxylic acids, which have garnered considerable attention due to their unique chemical properties and versatility in modern chemistry.

The structure of this compound is characterized by a hexanoic acid backbone with a trifluoromethyl group and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of the Fmoc group is particularly noteworthy, as it is widely used in peptide synthesis to protect amino groups during solid-phase synthesis. This feature makes the compound a valuable reagent in organic synthesis and drug discovery.

Recent studies have highlighted the role of fluorinated compounds in enhancing the pharmacokinetic properties of drugs. The trifluoromethyl group in this compound contributes to increased lipophilicity and metabolic stability, which are desirable traits in drug design. Researchers have explored the use of similar compounds in developing new therapeutic agents targeting various diseases, including cancer and infectious diseases.

In addition to its role in medicinal chemistry, this compound has potential applications in materials science. The combination of fluorinated groups and carboxylic acid functionalities can be exploited in the development of advanced polymers and surfactants. Recent advancements in polymer chemistry have demonstrated how such molecules can serve as building blocks for high-performance materials with tailored properties.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions and peptide couplings. The use of protecting groups like Fmoc ensures precise control over the reaction pathways, enabling the construction of complex molecular architectures. This highlights the importance of this compound as a versatile intermediate in organic synthesis.

From an environmental perspective, understanding the degradation pathways and ecological impact of fluorinated compounds is crucial. Recent research has focused on assessing the biodegradability and toxicity of such molecules to ensure their safe use in industrial processes. This compound's structure suggests that it may undergo hydrolytic cleavage under certain conditions, though further studies are needed to confirm this.

In conclusion, 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3,3,3-trifluoropropanamido}hexanoic acid (CAS No. 2172376-31-5) represents a promising molecule with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new possibilities for fluorinated compounds, this molecule is poised to play a significant role in advancing scientific innovation.